1,3-dimethyl-N-[2-methyl-1-(1-methyl-1H-1,2,4-triazol-5-yl)propyl]-1H-pyrazolo[3,4-d][1,3]thiazol-5-amine

• IUPAC Name: 1,3-dimethyl-N-[2-methyl-1-(2-methyl-1,2,4-triazol-3-yl)propyl]pyrazolo[3,4-d][1,3]thiazol-5-amine
• InChI: InChI=1S/C13H19N7S/c1-7(2)9(11-14-6-15-19(11)4)16-13-17-12-10(21-13)8(3)18-20(12)5/h6-7,9H,1-5H3,(H,16,17)
• InChI Key: OHZMFPLVLLJBRR-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C2=C1SC(=N2)NC(C3=NC=NN3C)C(C)C)C
• Molecular Formula: C13H19N7S
• Molecular Weight: 305.40 g/mol

Description

The synthesis and study of pyrazole, triazole, and thiazole derivatives have garnered attention due to their wide range of biological activities and potential applications in pharmaceuticals and materials science. These heterocyclic compounds are known for their structural diversity and have been explored for various chemical properties and reactivities.

Synthesis Analysis

The synthesis of related compounds involves multi-step reactions, starting with the formation of pyrazole or triazole rings followed by the introduction of thiazole units. For instance, Kariuki et al. (2021) describe the high-yield synthesis of isostructural thiazoles involving crystallization and single crystal diffraction for structure determination (Kariuki, Abdel-Wahab, & El‐Hiti, 2021). These methodologies could be adapted for synthesizing the target compound by adjusting the substituents and reaction conditions accordingly.

Molecular Structure Analysis

The molecular structure of such compounds is often elucidated using X-ray crystallography, revealing planar arrangements and orientations of various substituent groups. The study by Koyioni et al. (2014) demonstrates the importance of crystallographic analysis in confirming the structures of pyrazolo and thiazole derivatives, which is crucial for understanding the chemical behavior and reactivity of these compounds (Koyioni, Manoli, Manos, & Koutentis, 2014).

Chemical Reactions and Properties

Chemical reactions involving pyrazole, triazole, and thiazole derivatives are diverse, including cycloadditions, nucleophilic substitutions, and electrophilic additions. These reactions are influenced by the electronic and steric properties of the substituents. For example, the work by Uma et al. (2017) and others highlights the synthesis and reactivity of thiazole derivatives, showcasing their potential for further functionalization and application in designing more complex molecules (Uma, Rajanna, Unnisa, & Saiprakash, 2017).